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Compound of Interest

Compound Name: AZD5718

CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

Welcome to the technical support center for AZD5718, a potent and selective 5-lipoxygenase-

activating protein (FLAP) inhibitor. This resource is designed for researchers, scientists, and

drug development professionals to provide guidance on optimizing AZD5718 dosage for

sustained leukotriene B4 (LTB4) inhibition. Here you will find troubleshooting guides, frequently

asked questions (FAQs), detailed experimental protocols, and key data from preclinical and

clinical studies.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of AZD5718?

A1: AZD5718 is a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1] FLAP

is an integral membrane protein that facilitates the transfer of arachidonic acid to the enzyme 5-

lipoxygenase (5-LO), which is the initial and rate-limiting step in the biosynthesis of

leukotrienes.[2] By inhibiting FLAP, AZD5718 effectively suppresses the production of

proinflammatory and vasoactive leukotrienes, including LTB4.

Q2: What is the in vitro potency of AZD5718 for LTB4 inhibition?
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A2: In vitro, AZD5718 inhibits LTB4 production in human whole blood with an IC50 of 39 nM.[1]

[2] It has a high affinity for FLAP with an equilibrium dissociation constant (Kd) of 0.0044

μmol/L.[1]

Q3: What level of LTB4 inhibition is considered therapeutically relevant?

A3: While the exact level for therapeutic efficacy in specific diseases is under investigation,

clinical studies with AZD5718 have aimed for and achieved greater than 80% inhibition of LTB4

production over a 24-hour period.[3]

Q4: How is LTB4 inhibition measured in clinical studies?

A4: LTB4 inhibition is typically assessed through two primary methods:

Ex vivo stimulated LTB4 production in whole blood: Freshly drawn whole blood is stimulated

with a calcium ionophore (e.g., A23187) to induce LTB4 synthesis. The amount of LTB4

produced is then quantified, typically by LC-MS/MS or a validated immunoassay.[4][5][6]

Urinary leukotriene E4 (uLTE4) levels: LTE4 is a stable downstream metabolite of the

leukotriene pathway. Its concentration in urine is a reliable biomarker of systemic leukotriene

production.[2][7][8] Measurement is commonly performed using LC-MS/MS.[7][8][9][10][11]

Q5: What are the key pharmacokinetic parameters of AZD5718 in humans?

A5: In healthy subjects, AZD5718 is rapidly absorbed after oral administration, with the

maximum plasma concentration (Tmax) reached within 1-2 hours.[3][12][13] The mean terminal

half-life is approximately 10-12 hours, and steady-state plasma concentrations are typically

achieved after about 3 days of once-daily dosing.[1][2][4]

Data on AZD5718 Dosage and LTB4/LTE4 Inhibition
The following tables summarize key data from preclinical and clinical studies on AZD5718.

Table 1: Preclinical and In Vitro Data for AZD5718
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Parameter Value Species/System Reference

Mechanism of Action

5-lipoxygenase

activating protein

(FLAP) inhibitor

- [1]

Binding Affinity (Kd) 0.0044 µmol/L - [1]

In Vitro IC50 (LTB4

inhibition)
39 nM Human whole blood [1][2]

Maximum In Vitro

Inhibition
>95% Human whole blood [1]

Table 2: Clinical Pharmacokinetic and Pharmacodynamic Data for AZD5718 in Healthy

Volunteers (Single and Multiple Ascending Dose Studies)

Dosage
LTB4 Inhibition
(ex vivo)

uLTE4
Inhibition

Key
Pharmacokinet
ic Findings

Reference

Single Doses

(25-1200 mg)

Dose-dependent;

>80% sustained

inhibition with

300-1200 mg

Dose-dependent
Tmax: 1-2 hours;

T½: 10-12 hours
[2][4]

Multiple Doses

(60-600 mg once

daily for 10 days)

>80% inhibition

throughout the

day with 180,

360, and 600 mg

doses

Dose-dependent

Steady-state

achieved in ~3

days

[2][4]

Table 3: Phase 2a Clinical Trial Data for AZD5718 in Patients with Recent Myocardial Infarction

(FLAVOUR Study)
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Dosage Treatment Duration
uLTE4 Inhibition
vs. Placebo

Reference

50 mg once daily 4 and 12 weeks >80% reduction [14]

200 mg once daily 4 and 12 weeks >80% reduction [14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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